3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone

• IUPAC Name: 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C17H21NO3/c1-2-20-15-7-6-13-8-9-18(12-14(13)11-15)17(19)16-5-3-4-10-21-16/h5-7,11H,2-4,8-10,12H2,1H3
• InChI Key: GFLXQIMBZQQCSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(CCN(C2)C(=O)C3=CCCCO3)C=C1
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone has been found to have potential applications in medicinal chemistry. It has been reported to exhibit anticancer, antifungal, and antimicrobial activities. It has also been studied for its potential use as an analgesic and anti-inflammatory agent. The compound has been tested on various cancer cell lines and has shown promising results in inhibiting cell proliferation and inducing apoptosis.

Mechanism of Action

The exact mechanism of action of 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone is not fully understood. However, it has been suggested that the compound may act through various pathways such as the inhibition of DNA synthesis, induction of cell cycle arrest, and modulation of signaling pathways. The compound has also been shown to inhibit the activity of certain enzymes such as topoisomerase and histone deacetylase, which are involved in cancer progression.
Biochemical and Physiological Effects
3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. The compound has also been reported to have anti-inflammatory and analgesic effects. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of cyclooxygenase enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone in lab experiments include its potential as a therapeutic agent for various diseases such as cancer, fungal infections, and inflammation. The compound has also been shown to have low toxicity and good solubility in water and organic solvents. However, the limitations of using this compound in lab experiments include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the research on 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone. One direction is to study the compound's potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the structure-activity relationship of the compound and its analogs to optimize its pharmacological properties. Furthermore, the development of new synthesis methods for the compound and its analogs could lead to more cost-effective and efficient production of these compounds.
Conclusion
In conclusion, 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone is a chemical compound that has potential applications in medicinal chemistry. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound and its analogs could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 3,4-dihydro-2H-pyran-6-yl-(7-ethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methanone has been reported by several researchers. One of the most common methods involves the reaction of 7-ethoxy-3,4-dihydro-1H-isoquinolin-2-amine with 3,4-dihydro-2H-pyran-6-carboxaldehyde in the presence of a Lewis acid catalyst such as boron trifluoride etherate. The reaction proceeds through a Mannich-type reaction and produces the desired compound in good yield.